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Compound of Interest

Compound Name: Cyclohexane-d12

Cat. No.: B167423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of Cyclohexane-d12 (C₆D₁₂), a deuterated isotopologue of cyclohexane. The substitution of

protium with deuterium atoms imparts subtle yet significant changes to the molecule's

physicochemical characteristics, making a detailed understanding of its thermodynamic

behavior crucial for applications in areas such as neutron scattering, NMR spectroscopy, and

as a tracer in various chemical and biological studies. This document summarizes key

quantitative data, details the experimental protocols used for their determination, and illustrates

the fundamental relationships between these properties.

Core Thermodynamic Data
The following tables present a consolidated summary of the essential thermodynamic

properties of Cyclohexane-d12. These values have been compiled from various reputable

sources, providing a basis for comparison and application in research and development.

Table 1: Molar Thermodynamic Properties at Standard
Conditions (298.15 K)
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Property Symbol Value Units Source

Molar Mass M 96.23 g/mol [1]

Liquid Heat

Capacity

(Constant

Pressure)

Cp,liquid 188.7 J/(mol·K) [1]

Standard

Entropy of Liquid
S°liquid 228.2 J/(mol·K) [1]

Enthalpy of

Vaporization
ΔHvap 33.10 kJ/mol [2]

Standard Gibbs

Free Energy of

Formation

ΔGf° 31.80 kJ/mol [2]

Standard

Enthalpy of

Formation

ΔHf° -92.51 kJ/mol [2]

Table 2: Phase Transition Properties
Property Symbol Value Units Source

Melting Point Tm 6.5 °C

Boiling Point Tb 80.7 °C

Enthalpy of

Fusion
ΔHfus 2.06 kJ/mol [2]

Experimental Protocols
The accurate determination of thermodynamic properties relies on precise and well-established

experimental methodologies. Below are detailed descriptions of the key techniques employed

in acquiring the data presented in this guide.
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Heat Capacity Measurement (Adiabatic and Differential
Scanning Calorimetry)
The heat capacity of Cyclohexane-d12 has been determined using calorimetric techniques.

The primary methods referenced in the literature for this compound are adiabatic calorimetry

and differential scanning calorimetry (DSC).

a) Adiabatic Calorimetry (as employed by Nikolaev, Rabinovich, et al., 1966)

Adiabatic calorimetry is a highly accurate technique for measuring the heat capacity of liquids

and solids. The fundamental principle is to introduce a known quantity of heat to a sample in a

thermally isolated system (the calorimeter) and measure the resulting temperature change.

Apparatus: An adiabatic calorimeter consists of a sample cell, a heater, a temperature

sensor (e.g., a platinum resistance thermometer), and a series of concentric adiabatic

shields. The shields are maintained at the same temperature as the sample cell to prevent

any heat exchange with the surroundings. The entire assembly is housed in a high-vacuum

chamber.

Procedure:

A precisely weighed sample of Cyclohexane-d12 is placed in the sample cell.

The system is cooled to the desired starting temperature.

A known amount of electrical energy (heat) is supplied to the sample via the heater for a

specific duration.

The temperature of the sample is monitored throughout the heating period and until

thermal equilibrium is re-established.

The heat capacity is calculated from the amount of heat supplied and the measured

temperature rise, after accounting for the heat capacity of the calorimeter itself (which is

determined in a separate calibration experiment).

Measurements are taken over a range of temperatures to determine the temperature

dependence of the heat capacity.[3][4][5]
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b) Differential Scanning Calorimetry (DSC) (as employed by Mraw and Naas-O'Rourke, 1980)

Differential Scanning Calorimetry is a thermal analysis technique that measures the difference

in the amount of heat required to increase the temperature of a sample and a reference as a

function of temperature.

Apparatus: A DSC instrument contains two pans: a sample pan containing the

Cyclohexane-d12 and an empty reference pan. These pans are situated in a furnace that

can be heated or cooled at a controlled rate.

Procedure:

A small, accurately weighed amount of Cyclohexane-d12 is hermetically sealed in a

sample pan. An empty pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is heated at a constant rate (e.g., 10 K/min) over the desired temperature range.

The instrument measures the differential heat flow to the sample and reference required to

maintain both at the same temperature.

The heat capacity of the sample is determined by comparing the heat flow signal of the

sample to that of a known standard (e.g., sapphire) run under the same conditions.[6][7]

Enthalpy of Fusion Determination (Differential Scanning
Calorimetry)
The enthalpy of fusion (the heat required to melt the substance at its melting point) can also be

accurately determined using DSC.

Apparatus: The same DSC instrument as used for heat capacity measurements is employed.

Procedure:

A weighed sample of Cyclohexane-d12 is cooled to a temperature below its freezing

point.
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The sample is then heated at a constant rate through its melting transition.

The DSC records an endothermic peak as the sample melts.

The area of this peak is directly proportional to the enthalpy of fusion.

The instrument is calibrated using a standard with a known enthalpy of fusion (e.g.,

indium) to quantify the relationship between peak area and enthalpy.[7]

Enthalpy of Vaporization and Vapor Pressure
Measurement (Static Method)
The static method is a direct technique for measuring the vapor pressure of a liquid at different

temperatures. From this data, the enthalpy of vaporization can be calculated using the

Clausius-Clapeyron equation.

Apparatus: The setup consists of a sample container connected to a pressure-measuring

device (manometer) and a vacuum line. The sample container is placed in a thermostat for

precise temperature control.

Procedure:

A sample of Cyclohexane-d12 is placed in the container.

The sample is thoroughly degassed to remove any dissolved air or other volatile

impurities. This is a critical step and is often achieved by repeated freeze-pump-thaw

cycles.[8]

The sample is brought to a constant, known temperature in the thermostat.

The system is allowed to reach equilibrium, at which point the pressure measured by the

manometer is the vapor pressure of the liquid at that temperature.

The temperature is then changed, and the vapor pressure is measured again. This

process is repeated over a range of temperatures.[9][10][11]
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The enthalpy of vaporization is determined from the slope of a plot of the natural logarithm

of the vapor pressure versus the inverse of the absolute temperature.[12]

Enthalpy of Formation Determination (Bomb
Calorimetry)
The standard enthalpy of formation is determined indirectly from the enthalpy of combustion,

which is measured using a bomb calorimeter.

Apparatus: A bomb calorimeter is a constant-volume calorimeter consisting of a strong,

sealed steel container (the "bomb") immersed in a known quantity of water in an insulated

outer container.

Procedure:

A precisely weighed sample of Cyclohexane-d12 is placed in a crucible inside the bomb.

The bomb is sealed and pressurized with a large excess of pure oxygen.

The bomb is placed in the water bath, and the initial temperature is recorded.

The sample is ignited electrically.

The heat released by the combustion reaction is absorbed by the bomb and the

surrounding water, causing a temperature rise.

The total heat released is calculated from the temperature change and the heat capacity

of the calorimeter (determined by combusting a standard substance with a known heat of

combustion, such as benzoic acid).[13][14][15][16]

The standard enthalpy of formation of Cyclohexane-d12 is then calculated from its

standard enthalpy of combustion using Hess's law, along with the known standard

enthalpies of formation of the combustion products (CO₂ and D₂O).[17][18]

Visualization of Thermodynamic Relationships
The following diagram illustrates the fundamental relationships between key thermodynamic

properties.
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Caption: Interrelationships of core thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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